Cas no 2580199-60-4 (3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide)

• Product Name: 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide
• CAS No: 2580199-60-4
• MF: C₁₀H₁₃Br₂NO
• MW: 323.024321317673
• MDL: MFCD33020759
• CID: 5658643
• PubChem ID: 155859016
• Update Time: 2025-05-26

3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-pyrrolidin-3-ylphenol;hydrobromide
• EN300-27703381
• 2580199-60-4
• 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide

• MDL： MFCD33020759
• Inchi： 1S/C10H12BrNO.BrH/c11-9-3-8(4-10(13)5-9)7-1-2-12-6-7;/h3-5,7,12-13H,1-2,6H2;1H
• InChI Key： VGLNNGMFCXKFIC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1CNCC1)O.Br

Computed Properties

• Exact Mass: 322.93434g/mol
• Monoisotopic Mass: 320.93639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide

Introduction to 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide (CAS No. 2580199-60-4)

3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide (CAS No. 2580199-60-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its brominated phenolic structure and a pyrrolidine substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and nitrogen-containing heterocycles in its molecular framework suggests potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The structural motif of 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide is highly intriguing from a chemical perspective. The bromine atom at the 3-position of the phenol ring provides a reactive site for further functionalization, while the pyrrolidin-3-yl group introduces a nitrogen-rich scaffold that can interact with biological targets. This combination of features has led to its exploration in several research avenues, including the development of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

In recent years, there has been a surge in interest regarding small molecules that can modulate protein-protein interactions (PPIs) and other non-traditional drug targets. 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide has been investigated as a potential lead compound in this context. Its ability to disrupt or stabilize specific protein interactions could open new avenues for treating diseases that are currently challenging to address with conventional small-molecule drugs. For instance, studies have suggested that this compound may interfere with the function of certain kinases involved in cancer progression, making it a promising candidate for further development.

The synthesis of 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the bromine atom typically employs halogenation techniques, while the attachment of the pyrrolidinyl group often requires nucleophilic substitution or condensation reactions. These synthetic strategies not only showcase the versatility of the compound but also demonstrate its feasibility for large-scale production if needed.

From a pharmacological standpoint, 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide has shown promise in preclinical studies. Its interaction with biological targets such as enzymes and receptors has been explored using computational modeling and experimental assays. Preliminary data indicate that this compound exhibits moderate affinity for certain therapeutic targets, suggesting its potential as a scaffold for drug optimization. Further research is warranted to fully elucidate its mechanism of action and therapeutic efficacy.

The hydrobromide salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications. This salt form is particularly advantageous when designing formulations for oral or injectable administration, as it improves bioavailability and reduces degradation issues associated with free bases. The stability and solubility profile are critical factors that contribute to the compound's suitability for clinical trials and eventual commercialization.

Advances in analytical chemistry have enabled more precise characterization of 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide, allowing researchers to study its physicochemical properties in detail. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its structure and understanding its conformational behavior. These analytical methods are essential for ensuring the purity and consistency of the compound during synthesis and purification processes.

The growing body of research on 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide underscores its significance as a building block in medicinal chemistry. Its unique structural features offer opportunities for designing molecules with enhanced potency, selectivity, and pharmacokinetic profiles. As drug discovery continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion, 3-bromo-5-(pyrrolidin-3-yl)phenol hydrobromide (CAS No. 2580199-60-4) is a multifaceted compound with considerable potential in pharmaceutical research. Its structural attributes, synthetic accessibility, and preliminary biological activity make it an attractive candidate for further investigation. Continued exploration into its properties and applications will likely yield valuable insights into new therapeutic strategies across various disease areas.